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impurities

  • (2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid
    (2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid
    • Cat. No.:
    • B195800
    • CAS No.:
    • 102849-49-0
    • Molecular Formula:
    • C8H13NO3
    • Molecular Weight:
    • 171.19 g/mol
    Description
    Levetiracetam acid is an organooxygen compound and an organonitrogen compound. It derives from an alpha-amino acid.
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  • 2-(Tert-butylamino)-1-(2-chlorophenyl)propan-1-one hydrochloride
    2-(Tert-butylamino)-1-(2-chlorophenyl)propan-1-one hydr...
    • Cat. No.:
    • B195646
    • CAS No.:
    • 1049718-57-1
    • Molecular Formula:
    • C13H19Cl2NO
    • Molecular Weight:
    • 276.2 g/mol
    Description
    2-(Tert-butylamino)-1-(2-chlorophenyl)propan-1-one hydrochloride, also known as 2-(Tert-butylamino)-1-(2-chlorophenyl)propan-1-one hydrochloride, is a useful research compound. Its molecular formula is C13H19Cl...
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  • Sodium [2-(2-bromo-6-chloroanilino)phenyl]acetate
    Sodium [2-(2-bromo-6-chloroanilino)phenyl]acetate
    • Cat. No.:
    • B195791
    • CAS No.:
    • 127792-45-4
    • Molecular Formula:
    • C14H10BrClNNaO2
    • Molecular Weight:
    • 362.58 g/mol
    Description
    Diclofenac impurity.
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  • 3-Hydroxy Benzopyrene
    3-Hydroxy Benzopyrene
    • Cat. No.:
    • B196075
    • CAS No.:
    • 13345-21-6
    • Molecular Formula:
    • C20H12O
    • Molecular Weight:
    • 268.3 g/mol
    Description
    A metabolite of Benzopyrene.Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer.
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  • Benzo(a)pyrene 7,8-dihydrodiol
    Benzo(a)pyrene 7,8-dihydrodiol
    • Cat. No.:
    • B196079
    • CAS No.:
    • 13345-25-0
    • Molecular Formula:
    • C20H14O2
    • Molecular Weight:
    • 286.3 g/mol
    Description
    Benzo[a]pyrene-7, 8-diol, also known as bp-7, 8 diol, belongs to the class of organic compounds known as pyrenes. Pyrenes are compounds containing a pyrene moiety, which consists four fused benzene rings, result...
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  • 2-(Aminomethyl)-1-ethylpyrrolidine
    2-(Aminomethyl)-1-ethylpyrrolidine
    • Cat. No.:
    • B195583
    • CAS No.:
    • 26116-12-1
    • Molecular Formula:
    • C7H16N2
    • Molecular Weight:
    • 128.22 g/mol
    Description
    As a reagent in the synthesis of S-Desethyl S-Methyl Amisulpride
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  • 3,4-Diaminobenzophenone
    3,4-Diaminobenzophenone
    • Cat. No.:
    • B196073
    • CAS No.:
    • 39070-63-8
    • Molecular Formula:
    • C13H12N2O
    • Molecular Weight:
    • 212.25 g/mol
    Description
    3,4-Diamino Benzophenone is used in the synthesis of 2-Amino-5(6)-benzoylbenzimidazole. It is also a impurity of Mebendazole.
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  • Cyclobenzaprine N-Oxide
    Cyclobenzaprine N-Oxide
    • Cat. No.:
    • B195617
    • CAS No.:
    • 6682-26-4
    • Molecular Formula:
    • C20H21NO
    • Molecular Weight:
    • 291.4 g/mol
    Description
    Cyclobenzaprine N-Oxide is a metabolite of Cyclobenzaprine hydrochloride.
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  • (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
    (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobut...
    • Cat. No.:
    • B194675
    • CAS No.:
    • 866783-13-3
    • Molecular Formula:
    • C12H18ClNO2
    • Molecular Weight:
    • 243.73 g/mol
    Description
    an intermediate used in preparation of Ivabradine
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  • Gemfibrozil 1-O-beta-Glucuronide
    Gemfibrozil 1-O-beta-Glucuronide
    • Cat. No.:
    • B194614
    • CAS No.:
    • 91683-38-4
    • Molecular Formula:
    • C21H30O9
    • Molecular Weight:
    • 426.5 g/mol
    Description
    Gemfibrozil 1-O-β-glucuronide is a major metabolite of gemfibrozil that is formed when gemfibrozil undergoes glucuronidation by UDP-glucuronosyltransferase (UGT) 2B7.1 Gemfibrozil 1-O-β-glucuronide is an inhibit...
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